molecular formula C9H14N4O B8322961 N-(beta-ureidoethyl) para-phenylenediamine

N-(beta-ureidoethyl) para-phenylenediamine

Cat. No. B8322961
M. Wt: 194.23 g/mol
InChI Key: HCIMVGCCCGSDQC-UHFFFAOYSA-N
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Description

N-(beta-ureidoethyl) para-phenylenediamine is a useful research compound. Its molecular formula is C9H14N4O and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C9H14N4O

Molecular Weight

194.23 g/mol

IUPAC Name

2-(4-aminoanilino)ethylurea

InChI

InChI=1S/C9H14N4O/c10-7-1-3-8(4-2-7)12-5-6-13-9(11)14/h1-4,12H,5-6,10H2,(H3,11,13,14)

InChI Key

HCIMVGCCCGSDQC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1N)NCCNC(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

94 g (0.42 mole) of para-[N-(β-ureidoethyl)]amino nitrobenzene is added little by little, while stirring, to 950 cm3 of a 3 N solution of NaOH containing 285 g of technical hydrosulfite, which has first been heated to 60° C. When the addition has been completed the reaction mixture is kept at 70° C until decoloration is complete. The mixture is then filtered, cooled and dried after salting out. The result is 46 g of N-(β-ureidoethyl) para-phenylenediamine which, after recrystallization in isopropyl alcohol, melts at 126°.
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